![molecular formula C26H27N3O4 B297888 2-{4-[(E)-{2-[4-(4-methoxyphenyl)butanoyl]hydrazinylidene}methyl]phenoxy}-N-phenylacetamide](/img/structure/B297888.png)
2-{4-[(E)-{2-[4-(4-methoxyphenyl)butanoyl]hydrazinylidene}methyl]phenoxy}-N-phenylacetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-{4-[(E)-{2-[4-(4-methoxyphenyl)butanoyl]hydrazinylidene}methyl]phenoxy}-N-phenylacetamide is a synthetic compound that belongs to the class of hydrazones. This compound has gained attention in the scientific community due to its potential applications in various fields, including medicinal chemistry and biochemistry.
Mechanism of Action
The mechanism of action of 2-{4-[(E)-{2-[4-(4-methoxyphenyl)butanoyl]hydrazinylidene}methyl]phenoxy}-N-phenylacetamide is not fully understood. However, it is believed to exert its anti-inflammatory and analgesic effects by inhibiting the production of pro-inflammatory cytokines and enzymes. It is also thought to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis.
Biochemical and Physiological Effects:
In animal studies, this compound has been shown to reduce inflammation and pain. It has also been shown to inhibit the growth of cancer cells and induce apoptosis. However, further studies are needed to confirm these effects in humans.
Advantages and Limitations for Lab Experiments
One of the advantages of using 2-{4-[(E)-{2-[4-(4-methoxyphenyl)butanoyl]hydrazinylidene}methyl]phenoxy}-N-phenylacetamide in lab experiments is its high potency. This compound has been shown to exhibit significant activity at low concentrations. However, one of the limitations is its low solubility in water, which can make it difficult to work with in certain experiments.
Future Directions
There are several future directions for the study of 2-{4-[(E)-{2-[4-(4-methoxyphenyl)butanoyl]hydrazinylidene}methyl]phenoxy}-N-phenylacetamide. One direction is to investigate its potential use in the treatment of other inflammatory conditions, such as arthritis. Another direction is to study its mechanism of action in more detail, in order to identify potential targets for drug development. Additionally, further studies are needed to confirm its anticancer effects in humans.
Synthesis Methods
The synthesis of 2-{4-[(E)-{2-[4-(4-methoxyphenyl)butanoyl]hydrazinylidene}methyl]phenoxy}-N-phenylacetamide involves the reaction of 4-(4-methoxyphenyl)butanoyl hydrazine with 2-(4-bromomethyl)phenoxy-N-phenylacetamide in the presence of a base. The reaction takes place at room temperature and the product is obtained in good yield.
Scientific Research Applications
2-{4-[(E)-{2-[4-(4-methoxyphenyl)butanoyl]hydrazinylidene}methyl]phenoxy}-N-phenylacetamide has been extensively studied for its potential applications in medicinal chemistry. It has been shown to exhibit significant anti-inflammatory and analgesic activities in animal models. The compound has also been investigated for its potential use in the treatment of cancer, as it has shown to inhibit the growth of cancer cells in vitro.
Properties
Molecular Formula |
C26H27N3O4 |
---|---|
Molecular Weight |
445.5 g/mol |
IUPAC Name |
N-[(E)-[4-(2-anilino-2-oxoethoxy)phenyl]methylideneamino]-4-(4-methoxyphenyl)butanamide |
InChI |
InChI=1S/C26H27N3O4/c1-32-23-14-10-20(11-15-23)6-5-9-25(30)29-27-18-21-12-16-24(17-13-21)33-19-26(31)28-22-7-3-2-4-8-22/h2-4,7-8,10-18H,5-6,9,19H2,1H3,(H,28,31)(H,29,30)/b27-18+ |
InChI Key |
HPEAGSJWTGYRCU-OVVQPSECSA-N |
Isomeric SMILES |
COC1=CC=C(C=C1)CCCC(=O)N/N=C/C2=CC=C(C=C2)OCC(=O)NC3=CC=CC=C3 |
SMILES |
COC1=CC=C(C=C1)CCCC(=O)NN=CC2=CC=C(C=C2)OCC(=O)NC3=CC=CC=C3 |
Canonical SMILES |
COC1=CC=C(C=C1)CCCC(=O)NN=CC2=CC=C(C=C2)OCC(=O)NC3=CC=CC=C3 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.